Cas no 5579-93-1 (3,5-diiodo-1,4-dihydropyridin-4-one)

• Product Name: 3,5-diiodo-1,4-dihydropyridin-4-one
• CAS No: 5579-93-1
• MF: C₅H₃I₂NO
• MW: 346.892365694046
• CID: 369287
• PubChem ID: 21752
• Update Time: 2025-04-19

3,5-diiodo-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,3,5-diiodo-
• 3,5-Diiodo-4-Pyridone
• 3,5-diiodo-1H-pyridin-4-one
• 3,5-Diodo-4-pyridone
• djp
• hytrast
• iopydon
• iopydone
• lopydone
• 3,5-diiodo-1,4-dihydropyridin-4-one
• IOPYDONE [INN]
• Iopidona
• NSC 135284
• Iopydone [USAN:INN:BAN:JAN]
• 3 pound not5-Diiodopyridin-4-ol
• SMR002530268
• Q27281264
• 3,5-diiodo-4-hydrox-ypyridine
• component of Hytrast
• 3,5-Diiodopyridin-4-ol
• J6B56XB19T
• AKOS015899046
• NS00033398
• SY040052
• MLS006011639
• Iopydone (USAN)
• Iopydonum
• SCHEMBL666661
• CHEMBL2104367
• NSC60547
• AC-907/25014036
• 3,5-Diiodo-4(1H)-pyridone
• AS-20011
• FT-0762575
• A917903
• 3,5-Diiodo-4(1H)-pyridinone
• 4(1H)-Pyridone,5-diiodo-
• NSC-60547
• EN300-109702
• IOPYDONE [USAN]
• IOPYDONE [WHO-DD]
• 5579-93-1
• D04587
• 3,5-Diiodo-4-pyridinol
• Jopydonum
• W12571
• 4-HYDROXY-3,5-DIIODOPYRIDINE
• Hytrast (VAN)
• MFCD00023554
• DTXSID9063954
• NSC135284
• 3,5-diiodopyridin-4(1H)-one
• 4-Pyridinol, 3,5-diiodo-
• 4(1H)-Pyridinone, 3,5-diiodo-
• AKOS000631308
• W18704
• IOPYDONE [MI]
• IOPYDONE [MART.]
• Iopydonum [INN-Latin]
• EINECS 226-969-1
• BRN 1447538
• 4-Pyridinol,5-diiodo-
• UNII-J6B56XB19T
• component of Hytrast (Salt/Mix)
• 4(1H)-PYRIDONE, 3,5-DIIODO-
• CS-0036290
• 7153-08-4
• WLN: T6M DVJ CI EI
• 4(1H)-Pyridinone,5-diiodo-
• Iopidona [INN-Spanish]
• NSC-135284
• 3,5-Diiodo-4-hydroxypyridine
• IOPYDONE (MART.)
• iopidone
• DB-081225
• DTXCID2041965
• Iopidona (INN-Spanish)
• Iopydonum (INN-Latin)
• 5-21-07-00164 (Beilstein Handbook Reference)

• MDL： MFCD00023554
• Inchi： 1S/C5H3I2NO/c6-3-1-8-2-4(7)5(3)9/h1-2H,(H,8,9)
• InChI Key： FRPFEVLOFNAKBS-UHFFFAOYSA-N
• SMILES： IC1=CNC=C(C1=O)I

Computed Properties

• Exact Mass: 346.83000
• Monoisotopic Mass: 346.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 2.79 g/cm3
• Boiling Point: 314.3ºC at 760 mmHg
• Flash Point: 143.9ºC
• Refractive Index: 1.806
• PSA: 29.43000
• LogP: 1.15550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines